Cas no 346629-84-3 (1,2,4-Oxadiazole, 3-methyl-5-[[4-(methylsulfonyl)phenyl]methyl]-)

• Product Name: 1,2,4-Oxadiazole, 3-methyl-5-[[4-(methylsulfonyl)phenyl]methyl]-
• CAS No: 346629-84-3
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• CID: 1464085
• PubChem ID: 9921285
• Update Time: 2025-04-20

1,2,4-Oxadiazole, 3-methyl-5-[[4-(methylsulfonyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-methyl-5-[[4-(methylsulfonyl)phenyl]methyl]-
• 3-methyl-5-[(4-methylsulfonylphenyl)methyl]-1,2,4-oxadiazole
• 5-{[4-(Methanesulfonyl)phenyl]methyl}-3-methyl-1,2,4-oxadiazole
• 3-methyl-5-[4-(methylsulfonyl)benzyl]-1,2,4-oxadiazole
• (3-Methyl-1,2,4-oxadiazol-5-yl) [4-(methylsulfonyl)phenyl]methane
• RRNYZCQFPGPRQJ-UHFFFAOYSA-N
• 346629-84-3
• DTXSID90432851
• SCHEMBL4033353

• Inchi： 1S/C11H12N2O3S/c1-8-12-11(16-13-8)7-9-3-5-10(6-4-9)17(2,14)15/h3-6H,7H2,1-2H3
• InChI Key： RRNYZCQFPGPRQJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC1=NC(C)=NO1)(=O)=O

Computed Properties

• Exact Mass: 252.05696
• Monoisotopic Mass: 252.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 73.06